Ethyl tetrahydro-2H-pyran-3-carboxylate
Overview
Description
Ethyl tetrahydro-2H-pyran-3-carboxylate (ETPC) is a chemical compound that has gained significant attention in the field of organic chemistry due to its unique structure and potential applications. ETPC is a cyclic ester that is synthesized through a multi-step process involving the reaction of various chemicals.
Scientific Research Applications
Inhibitors of 3-hydroxy-3-methylglutaryl-coenzyme A reductase, an enzyme in cholesterogenesis, were synthesized from derivatives related to Ethyl tetrahydro-2H-pyran-3-carboxylate (Prugh et al., 1990).
Enantiospecific synthesis of related compounds was achieved, starting from hydroxybutanoates, through reduction and decarboxylation (Deschenaux et al., 1989).
Phosphine-catalyzed [4 + 2] annulation was used to synthesize highly functionalized tetrahydropyridines from Ethyl 2-methyl-2,3-butadienoate (Zhu et al., 2003).
Ethyl 3-aryl-4-oxo-3,3a,4,6-tetrahydro-1H-furo[3,4-c]pyran-3a-carboxylates exhibited anti-tumor activity against HeLa cells (Wang et al., 2011).
Synthesis of 2-Oxo-2H-pyran-5-carboxylate derivatives was achieved through cyclization of ethoxymethylene derivatives (Kvitu, 1990).
Novel trifluoromethyl-containing tetrahydropyran derivatives were synthesized, featuring a l-proline-catalyzed reaction (Zhang et al., 2009).
Pyran derivatives were used in the study of corrosion inhibition on mild steel in acidic solutions (Saranya et al., 2020).
Trifluoromethylated Pyrano[4,3-b]pyrans were synthesized, highlighting their importance in synthesizing related fluorinated fused heterocyclic compounds (Wang et al., 2012).
Safety and Hazards
properties
IUPAC Name |
ethyl oxane-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c1-2-11-8(9)7-4-3-5-10-6-7/h7H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWLVUZIISWEWFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCOC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90734463 |
Source
|
| Record name | Ethyl oxane-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90734463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl tetrahydro-2H-pyran-3-carboxylate | |
CAS RN |
118870-83-0 |
Source
|
| Record name | Ethyl oxane-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90734463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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